Cas no 1805616-40-3 (Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate)

• Product Name: Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate
• CAS No: 1805616-40-3
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4890175
• Update Time: 2025-06-20

Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-17-8(16)3-6-5(4-11)2-7(15)9(14-6)10(12)13/h2,10,15H,3-4H2,1H3
• InChI Key： ATJBVENPIVKPLQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(F)F)N=C1CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4

Additional information on Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate

Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate (CAS No. 1805616-40-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate, identified by its CAS number 1805616-40-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of both bromomethyl and difluoromethyl substituents, make it an invaluable building block for medicinal chemists seeking to develop novel therapeutic agents.

The bromomethyl group attached to the pyridine ring introduces a highly reactive site for further functionalization, enabling the construction of more intricate molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in drug discovery to create carbon-carbon bonds efficiently. The difluoromethyl moiety, on the other hand, is known for its ability to modulate metabolic stability and binding affinity in drug candidates. Its incorporation into a molecule can enhance pharmacokinetic properties, making it a preferred choice for optimizing drug-like characteristics.

In recent years, the demand for compounds with fluorine atoms has surged due to their profound impact on molecular properties. The difluoromethyl group, in particular, has been extensively studied for its ability to improve lipophilicity and reduce metabolic clearance. This has led to its widespread use in the development of antiviral, anticancer, and anti-inflammatory agents. The synthesis of Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate exemplifies the growing trend toward incorporating fluorinated heterocycles into drug candidates.

The hydroxyl group at the 3-position of the pyridine ring provides another point of modification, allowing for further derivatization through esterification, etherification, or oxidation reactions. This versatility makes Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate a valuable precursor for generating a diverse array of pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways, such as cyclooxygenases and lipoxygenases. These enzymes play a pivotal role in the pathogenesis of various diseases, making them attractive therapeutic targets.

The compound's utility extends beyond its role as a synthetic intermediate; it also serves as a scaffold for exploring new chemical space. By modifying its core structure or appending different functional groups, chemists can generate libraries of compounds with tailored biological activities. This approach is particularly relevant in fragment-based drug design (FBDD), where small molecules are used as starting points to identify lead compounds through iterative optimization. Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate has been employed in several FBDD campaigns due to its structural complexity and reactivity.

The incorporation of both bromomethyl and difluoromethyl groups into a single molecule presents unique synthetic challenges but also offers significant rewards. The bromomethyl functionality allows for facile introduction of aryl or vinyl groups via cross-coupling reactions, while the difluoromethyl group enhances metabolic stability and binding interactions. This combination has been exploited in the development of kinase inhibitors, which are critical targets in oncology research. Several preclinical candidates derived from this intermediate have demonstrated promising activity against aberrantly activated kinases associated with cancer.

In addition to its applications in oncology, Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate has found utility in other therapeutic areas. For instance, it has been used to synthesize compounds with potential antiviral and antibacterial properties. The hydroxyl group at the 3-position can be modified to introduce sugar moieties or other polar functionalities that mimic natural substrates or inhibit pathogenic enzymes. Such modifications have led to the discovery of novel agents that disrupt essential biological processes in microorganisms.

The growing interest in fluorinated heterocycles underscores their importance in modern drug discovery. The ability of fluorine atoms to modulate electronic properties and influence binding interactions has made them indispensable tools for medicinal chemists. Methyl 5-(bromomethyl)-2-(difluoromethyl)-3-hydroxypyridine-6-acetate exemplifies how strategic placement of fluorine atoms can enhance drug efficacy and selectivity. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone of pharmaceutical synthesis for years to come.